4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine

• IUPAC Name: 4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C13H15FN6/c1-10-16-3-2-12(18-10)19-4-6-20(7-5-19)13-11(14)8-15-9-17-13/h2-3,8-9H,4-7H2,1H3
• InChI Key: HKJHCLOWOGXSCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCN(CC2)C3=NC=NC=C3F
• Molecular Formula: C13H15FN6
• Molecular Weight: 274.30 g/mol

Description

4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine, also known as FMMP, is a pyrimidine derivative that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine is not fully understood, but it is thought to interact with various molecular targets in the body, including ion channels and receptors. This compound has been shown to modulate the activity of certain ion channels, leading to changes in neuronal excitability. It has also been shown to interact with certain receptors, including serotonin and dopamine receptors.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including modulation of ion channel activity, changes in neuronal excitability, and interactions with various receptors. These effects can lead to changes in cellular signaling pathways, neurotransmitter release, and other physiological processes.

Advantages and Limitations for Lab Experiments

4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine has several advantages for use in laboratory experiments, including its ability to modulate ion channel activity and interact with various receptors. However, there are also limitations to its use, including potential off-target effects and the need for further investigation into its mechanism of action.

Future Directions

There are several potential future directions for research on 4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine, including further investigation into its mechanism of action, development of more specific and potent analogs, and exploration of its potential therapeutic applications in various disease states. Additionally, this compound could be used as a tool for investigating the role of ion channels and receptors in various physiological processes.

Synthesis Methods

The synthesis of 4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine involves the reaction of 5-fluoropyrimidine-4-carboxaldehyde with 2-methylpyrimidine-4,6-diamine in the presence of piperazine. The reaction proceeds through a series of steps, including the formation of an imine intermediate and subsequent reduction to form the final product.

Scientific Research Applications

4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-2-methylpyrimidine has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and cancer research. In neuroscience, this compound has been shown to modulate the activity of certain ion channels, leading to changes in neuronal excitability. In pharmacology, this compound has been investigated as a potential drug target for the treatment of various diseases, including cancer and neurological disorders.